4-Amino-6-(3-methylfuran-2-YL)-1,3,5-triazine-2-thiol

Specification

• Molecular Formula: C8H8N4OS
• Molecular Weight: 208.24 g/mol
• IUPAC Name: 2-amino-6-(3-methylfuran-2-yl)-1H-1,3,5-triazine-4-thione
• Standard InChI: InChI=1S/C8H8N4OS/c1-4-2-3-13-5(4)6-10-7(9)12-8(14)11-6/h2-3H,1H3,(H3,9,10,11,12,14)
• Standard InChI Key: AXCGNOBNYMJVGS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC=C1)C2=NC(=S)N=C(N2)N

Introduction

4-Amino-6-(3-methylfuran-2-YL)-1,3,5-triazine-2-thiol is a synthetic organic compound belonging to the triazine class, which is known for its diverse applications in fields such as agriculture, pharmaceuticals, and materials science. This compound is characterized by the presence of an amino group, a 3-methylfuran-2-yl group, and a thiol group attached to the triazine ring, imparting unique chemical and physical properties.

Synthesis and Preparation Methods

The synthesis of 4-Amino-6-(3-methylfuran-2-YL)-1,3,5-triazine-2-thiol typically involves the use of 2,4,6-trichloro-1,3,5-triazine (cyanuric chloride) as a starting material. The chloro groups on the triazine ring are sequentially substituted with the desired functional groups through nucleophilic substitution reactions. The introduction of the 3-methylfuran-2-yl group and the thiol group requires specific reagents and conditions to achieve the desired product.

Types of Reactions:

• Substitution Reactions: The thiol group can undergo substitution reactions with various nucleophiles.

• Oxidation and Reduction: The compound can participate in oxidation and reduction reactions depending on the reagents used.

Applications:

• Pharmaceuticals: Potential applications in the development of antimicrobial and anticancer agents due to its ability to interact with biological targets.

• Agriculture: May be used in the development of agrochemicals such as herbicides and pesticides.

Research Findings and Future Directions

Research on 4-Amino-6-(3-methylfuran-2-YL)-1,3,5-triazine-2-thiol is ongoing, focusing on its biological activities and potential applications in medicine and agriculture. The compound's unique structure allows it to interact with specific molecular targets, making it a promising candidate for further investigation.

Related Compounds

Compound Name	CAS Number	Molecular Formula
4-Amino-6-(2-methylfuran-3-YL)-1,3,5-triazine-2-thiol	1549863-90-2	C8H8N4OS